Cas no 5815-63-4 (N-hydroxy-2-morpholino-acetamidine)

• Product Name: N-hydroxy-2-morpholino-acetamidine
• CAS No: 5815-63-4
• MF: C₆H₁₃N₃O₂
• MW: 159.186321020126
• MDL: MFCD09948347
• CID: 880623
• PubChem ID: 24708707
• Update Time: 2025-08-04

N-hydroxy-2-morpholino-acetamidine Chemical and Physical Properties

Names and Identifiers

• N'-Hydroxy-2-morpholinoacetimidamide
• (1Z)-N'-hydroxy-2-(4-morpholinyl)ethanimidamide(SALTDATA: FREE)
• 2-(Morpholin-4-yl)acetamidoxime
• N-HYDROXY-2-MORPHOLIN-4-YL-ACETAMIDINE
• 2-morpholino-acetamide oxime
• 2-Morpholino-acetamidoxim
• N-hydroxy-2-morpholino-acetamidine
• N'-hydroxy-2-(morpholin-4-yl)ethanimidamide
• N'-hydroxy-2-morpholin-4-ylethanimidamide
• (1Z)-N'-Hydroxy-2-(4-morpholinyl)ethanimidamide
• MFCD09948347
• (Z)-N'-hydroxy-2-(morpholin-4-yl)ethanimidamide
• CS-0249408
• Z103718128
• EN300-43419
• AS-5099
• AKOS000193982
• 5815-63-4
• AKOS030240729

• MDL： MFCD09948347
• Inchi： 1S/C6H13N3O2/c7-6(8-10)5-9-1-3-11-4-2-9/h10H,1-5H2,(H2,7,8)
• InChI Key： FOJBQTQQONWJDQ-UHFFFAOYSA-N
• SMILES： O1CCN(C/C(=N/O)/N)CC1

Computed Properties

• Exact Mass: 159.10100
• Monoisotopic Mass: 159.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.365
• Boiling Point: 265.604°C at 760 mmHg
• Flash Point: 114.433°C
• Refractive Index: 1.58
• PSA: 71.08000
• LogP: -0.29680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N-hydroxy-2-morpholino-acetamidine

N-hydroxy-2-morpholino-acetamidine: A Promising Compound in Medicinal Chemistry

N-hydroxy-2-morpholino-acetamidine (CAS No. 5815-63-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential therapeutic applications. This molecule, characterized by its N-hydroxy and 2-morpholino functional groups, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The N-hydroxy group in N-hydroxy-2-morpholino-acetamidine is known for its ability to form stable complexes with various metal ions, which can influence the compound's reactivity and biological activity. This property has been leveraged in the development of metal-based drugs, where the N-hydroxy group serves as a ligand to enhance the drug's efficacy and selectivity. Recent research has shown that N-hydroxy derivatives can exhibit potent anti-inflammatory and antioxidant effects, making them valuable candidates for the treatment of inflammatory diseases and oxidative stress-related conditions.

The 2-morpholino moiety in N-hydroxy-2-morpholino-acetamidine contributes to the compound's solubility and stability, which are crucial factors for its pharmacological properties. Morpholine is a six-membered ring containing an oxygen atom, which imparts hydrophilic characteristics to the molecule. This enhances the compound's ability to cross biological membranes and reach its target sites within cells. Studies have demonstrated that 2-morpholino derivatives can modulate various cellular processes, including signal transduction pathways and gene expression, making them potential candidates for the treatment of a wide range of diseases.

In recent years, N-hydroxy-2-morpholino-acetamidine has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. One notable area of research is its activity against enzymes responsible for the production of pro-inflammatory cytokines. These cytokines play a critical role in the development and progression of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have shown that N-hydroxy-2-morpholino-acetamidine can effectively reduce the levels of these cytokines, suggesting its potential as a therapeutic agent for these conditions.

Another promising application of N-hydroxy-2-morpholino-acetamidine is in the field of cancer research. The compound has been shown to exhibit antiproliferative effects on various cancer cell lines, particularly those derived from solid tumors. Mechanistic studies have revealed that N-hydroxy-2-morpholino-acetamidine can induce apoptosis (programmed cell death) by disrupting key signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for the development of novel anticancer drugs.

The safety profile of N-hydroxy-2-morpholino-acetamidine has also been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support further clinical evaluation to determine its safety and efficacy in human subjects.

In conclusion, N-hydroxy-2-morpholino-acetamidine (CAS No. 5815-63-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, characterized by the N-hydroxy and 2-morpholino functional groups, confers it with valuable properties that make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new applications and mechanisms of action, paving the way for its potential use in treating a variety of diseases.